Cas no 384796-69-4 (5-[3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid)

• Product Name: 5-[3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid
• CAS No: 384796-69-4
• MF: C₂₂H₂₃N₃O₇
• MW: 441.433925867081
• CID: 5866476
• PubChem ID: 2951743
• Update Time: 2025-11-01

5-[3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid
• 1H-Pyrazole-1-pentanoic acid, 3-(3,4-dimethoxyphenyl)-4,5-dihydro-5-(3-nitrophenyl)-δ-oxo-
• SR-01000273097
• F0877-0039
• 5-[3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid
• 384796-69-4
• 5-[5-(3,4-dimethoxyphenyl)-3-(3-nitrophenyl)-3,4-dihydropyrazol-2-yl]-5-oxopentanoic acid
• Oprea1_112164
• SR-01000273097-1
• AKOS005473127

• Inchi： 1S/C22H23N3O7/c1-31-19-10-9-14(12-20(19)32-2)17-13-18(15-5-3-6-16(11-15)25(29)30)24(23-17)21(26)7-4-8-22(27)28/h3,5-6,9-12,18H,4,7-8,13H2,1-2H3,(H,27,28)
• InChI Key： RSKCAROAAASNIX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCC(N1C(C2=CC=CC([N+]([O-])=O)=C2)CC(C2=CC=C(OC)C(OC)=C2)=N1)=O

Computed Properties

• Exact Mass: 441.15360008g/mol
• Monoisotopic Mass: 441.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 5-[3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid

Introduction to 5-[3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid (CAS No. 384796-69-4)

5-[3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid (CAS No. 384796-69-4) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of multiple functional groups, including dimethoxyphenyl, nitrophenyl, and a pyrazole ring, contributes to its unique chemical properties and makes it a promising candidate for further investigation in drug discovery.

The molecular structure of this compound features a 5-oxopentanoic acid moiety, which introduces a carboxylic acid functional group at the fifth position of the pyrazole ring. This carboxylic acid group not only influences the solubility and reactivity of the compound but also serves as a potential site for further chemical modifications. The 3,4-dimethoxyphenyl and 3-nitrophenyl substituents attached to the pyrazole ring enhance its electronic properties and may contribute to its interaction with biological targets. These features make the compound an interesting subject for studying its pharmacokinetic behavior and potential therapeutic applications.

In recent years, there has been a growing interest in developing novel compounds with enhanced biological activity and improved pharmacological profiles. The pyrazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The specific arrangement of functional groups in 5-[3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid suggests that it may exhibit multiple modes of action, making it a valuable tool for investigating complex biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The dimethoxyphenyl group is known to enhance binding affinity to certain protein targets, while the nitrophenyl moiety can serve as a probe for studying redox-sensitive mechanisms. These characteristics make the compound a suitable candidate for exploring new therapeutic strategies in areas such as oncology and neurology. Additionally, the presence of a carboxylic acid group provides opportunities for derivatization into esters or amides, which can further modulate its pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly wet-lab experiments. Molecular docking studies have shown that 5-[3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid may interact with various enzymes and receptors involved in disease pathways. For instance, preliminary simulations suggest that it could bind to kinases and other enzymes implicated in cancer progression. These findings align with emerging research trends that emphasize the importance of structure-based drug design in identifying novel therapeutics.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires careful planning to ensure high yield and purity. However, modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions have made it possible to construct intricate molecular frameworks efficiently. These methods have been instrumental in facilitating the preparation of analogs for further biological testing. The ability to synthesize such complex molecules underscores the progress made in synthetic organic chemistry over recent decades.

Beyond its potential therapeutic applications, 5-[3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid also serves as a valuable intermediate for developing new chemical probes. Chemical probes are essential tools for understanding biological processes at the molecular level. By studying how this compound interacts with cellular components, researchers can gain insights into disease mechanisms and identify new drug targets. This approach is particularly relevant in fields such as immunology and metabolism, where understanding complex signaling networks is crucial.

The development of novel analytical techniques has also enhanced our ability to study this compound in detail. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm the structure and purity of synthesized compounds. These techniques provide detailed information about molecular interactions and degradation pathways, which are critical for optimizing drug candidates. Additionally, high-throughput screening (HTS) technologies have enabled researchers to rapidly test thousands of compounds for biological activity, streamlining the drug discovery process.

In conclusion, 5-[3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid (CAS No. 384796-69-4) represents a promising candidate for further exploration in medicinal chemistry and pharmacology. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapies targeting various diseases. As research continues to uncover new applications for this compound，its significance in advancing drug discovery is likely to grow significantly.